Cas no 1070879-25-2 (4-bromo-6-ethylquinoline)

• Product Name: 4-bromo-6-ethylquinoline
• CAS No: 1070879-25-2
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 1185339
• PubChem ID: 39346121
• Update Time: 2025-06-14

4-bromo-6-ethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-ethylquinoline
• CTK4A4954
• AG-D-21951
• KB-240835
• DB-059539
• MFCD11505109
• SB69758
• DTXSID60653677
• 1070879-25-2

• Inchi： 1S/C11H10BrN/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-7H,2H2,1H3
• InChI Key： KXTAFEQCADQIHS-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=CC(=CC2=1)CC

Computed Properties

• Exact Mass: 235.00000
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.55970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-bromo-6-ethylquinoline

Recent Advances in the Study of 4-Bromo-6-ethylquinoline (CAS: 1070879-25-2) in Chemical Biology and Pharmaceutical Research

4-Bromo-6-ethylquinoline (CAS: 1070879-25-2) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinoline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to provide an overview of the latest studies on 4-bromo-6-ethylquinoline, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of 4-bromo-6-ethylquinoline as a key intermediate in the synthesis of more complex quinoline-based compounds. Its bromo and ethyl functional groups make it a versatile building block for further chemical modifications. Researchers have successfully utilized this compound in the development of novel inhibitors targeting various enzymes and receptors, particularly in the context of cancer and infectious diseases. The compound's unique structural features contribute to its ability to interact with biological targets with high specificity.

One of the most notable findings in recent research is the role of 4-bromo-6-ethylquinoline in the inhibition of protein kinases, which are critical regulators of cell signaling pathways. Several studies have demonstrated its efficacy in suppressing the activity of kinases involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-bromo-6-ethylquinoline exhibited potent inhibitory effects against a panel of cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 4-bromo-6-ethylquinoline has also been investigated for its antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry explored its effects against drug-resistant bacterial strains, revealing promising results. The compound demonstrated significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. Researchers attributed this activity to its ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways.

The synthesis of 4-bromo-6-ethylquinoline has also been a focus of recent research, with efforts aimed at optimizing yield and purity. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes. For example, a 2022 study in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield of 4-bromo-6-ethylquinoline while reducing the use of hazardous reagents. Such innovations are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-6-ethylquinoline-based therapeutics. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include the design of prodrugs or nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 4-bromo-6-ethylquinoline (CAS: 1070879-25-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, underscore its potential as a valuable tool for drug discovery. Continued research into its mechanisms of action and therapeutic applications will likely yield further insights and innovations in the coming years.